Cas no 1354703-50-6 (4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid)

• Product Name: 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid
• CAS No: 1354703-50-6
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• CID: 5179166
• Update Time: 2026-03-05

4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-iodo-1-(1-methylethyl)-
• 4-iodo-1-isopropyl-1H-pyrazole-5-carboxylic acid
• 4-Iodo-1-(propan-2-yl)-1h-pyrazole-5-carboxylic acid

• Inchi： 1S/C7H9IN2O2/c1-4(2)10-6(7(11)12)5(8)3-9-10/h3-4H,1-2H3,(H,11,12)
• InChI Key： LOYFTWJICSUEDW-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(O)=O)=C(I)C=N1

Additional information on 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid

Recent Advances in the Application of 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid (CAS: 1354703-50-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid (CAS: 1354703-50-6) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both an iodine substituent and a carboxylic acid functional group, offers unique opportunities for further derivatization through cross-coupling reactions and amide bond formation. Recent studies have highlighted its potential in the development of novel therapeutic agents and chemical probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid as a key intermediate in the synthesis of selective kinase inhibitors. The iodine atom at the 4-position enabled efficient palladium-catalyzed cross-coupling reactions, allowing for rapid diversification of the pyrazole core. The resulting compounds demonstrated significant activity against several cancer-related kinases, with IC50 values in the low nanomolar range.

Another important application was reported in ACS Chemical Biology, where this compound served as a scaffold for developing fluorescent probes targeting bacterial enzymes. The isopropyl group at the 2-position was found to enhance membrane permeability, while the carboxylic acid functionality allowed for conjugation with various fluorophores. These probes have shown utility in real-time monitoring of bacterial metabolic activity and antibiotic resistance mechanisms.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 1354703-50-6. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). This development is particularly significant as it addresses previous challenges in obtaining sufficient quantities of the compound for preclinical studies.

The compound's unique structural features have also attracted attention in fragment-based drug discovery. Researchers have noted that the pyrazole core provides an optimal balance of physicochemical properties, while the iodine atom offers a convenient handle for structure-activity relationship studies through various cross-coupling methodologies. Several pharmaceutical companies have included derivatives of 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid in their screening libraries for new target identification.

Looking forward, the versatility of 1354703-50-6 suggests continued importance in chemical biology and drug discovery. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being investigated. Preliminary results indicate promising tissue distribution profiles for compounds derived from this scaffold.

In conclusion, 4-Iodo-2-isopropyl-2H-pyrazole-3-carboxylic acid represents a valuable chemical tool with diverse applications in modern pharmaceutical research. Its unique combination of reactivity, structural features, and drug-like properties make it particularly suited for the development of both small molecule therapeutics and chemical biology probes. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this compound in the coming years.